Cas no 874823-37-7 (tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride)

• Product Name: tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride
• CAS No: 874823-37-7
• MF: C₁₂H₂₅ClN₂O₂
• MW: 264.792102575302
• MDL: MFCD04112679
• CID: 709748
• PubChem ID: 2756044
• Update Time: 2025-08-05

tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[trans-4-(aminomethyl)cyclohexyl]-, 1,1-dimethylethyl ester, monohydrochloride(9CI)
• tert-Butyl (trans-4-(aminomethyl)cyclohexyl)carbamate hydrochloride
• tert-butyl N-[4-(aminomethyl)cyclohexyl]carbamate,hydrochloride
• trans-4-(Boc-amino)cyclohexanemethanamine
• TRANS-4-(BOC-AMINO)-CYCLOHEXANEMETHANAMINE HYDROCHLORIDE
• trans-4-(Boc-amino)-cyclohexane-methanamine hydrochloride
• Trans-4-(Boc-amino)-cyclohexanemethanamine, HCl
• Tert-butyl N-[4-(aminomethyl)cyclohexyl]carbamate Hydrochloride
• tert-butyl N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride
• VVIUAQDJHBEGEE-AWLKUTLJSA-N
• KM2523
• SB10994
• AK162631
• Z5985
• Trans-4-(Boc-amino)-cycloh
• tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride
• Carbamic acid, [trans-4-(aminomethyl)cyclohexyl]-, 1,1-dimethylethyl ester, monohydrochloride (9CI)
• tert-Butyl (trans-4-aminomethylcyclohexyl)carbamate hydrochloride
• MFCD04112679
• E88203
• MFCD09752160
• 4-(Aminomethyl)-1-(Boc-amino)-cyclohexane HCl
• 2415751-53-8
• tert-butyl-trans-4-aminomethylcyclohexylcarbamate hydrochloride
• SCHEMBL3513679
• TERT-BUTYL CIS-N-[4-(AMINOMETHYL)CYCLOHEXYL]CARBAMATE HYDROCHLORIDE
• TRANS-4-(BOC-AMINO)-CYCLOHEXANEMETHANAMINE HCL
• DS-7886
• trans-4-(boc-amino)cyclohexanemethanamine hydrochloride
• DB-361751
• EN300-256220
• Tert-butylN-[4-(aminomethyl)cyclohexyl]carbamateHydrochloride
• MFCD28892530
• 874823-37-7
• SY343711
• TERT-BUTYL N-[(1R,4R)-4-(AMINOMETHYL)CYCLOHEXYL]CARBAMATE HYDROCHLORIDE
• AKOS032947922
• tert-butyl ((1r,4r)-4-(aminomethyl)cyclohexyl)carbamate hydrochloride
• N-t-Butyloxycarbonyl-1,4-cis-diaminomethyl-cyclohexane hydrochloride
• AKOS024463981
• CS-0053997
• 1955541-26-0
• PS-15387
• MFCD09752863
• SCHEMBL3513680
• tert-butyl trans-4-(aminomethyl)cyclohexylcarbamate HCl
• EN300-7372523
• DTXSID00373206
• tert-Butyl [4-(aminomethyl)cyclohexyl]carbamate--hydrogen chloride (1/1)
• tert-Butyl (cis-4-(aminomethyl)cyclohexyl)carbamate hydrochloride
• cis-4-(Aminomethyl)-N-Boc-cyclohexanamine Hydrochloride

• MDL： MFCD04112679
• Inchi： 1S/C12H24N2O2.ClH/c1-12(2,3)16-11(15)14-10-6-4-9(8-13)5-7-10;/h9-10H,4-8,13H2,1-3H3,(H,14,15);1H/t9-,10-;
• InChI Key： VVIUAQDJHBEGEE-AWLKUTLJSA-N
• SMILES： N([C@H]1CC[C@H](CN)CC1)C(=O)OC(C)(C)C.Cl

Computed Properties

• Exact Mass: 264.16000
• Monoisotopic Mass: 264.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 64.35000
• LogP: 3.92180

Additional information on tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride

Research Brief on tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride (CAS: 874823-37-7)

The compound tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride (CAS: 874823-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and cancer.

One of the key areas of investigation has been the role of this compound in the synthesis of peptide-based drugs. Researchers have demonstrated its utility in the protection of amine groups during solid-phase peptide synthesis (SPPS), a widely used method in pharmaceutical development. The tert-butyl carbamate (Boc) group in the molecule provides excellent stability under acidic conditions, making it an ideal choice for protecting the aminomethyl functionality during multi-step synthetic processes.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride as a building block for the development of novel gamma-secretase modulators. These modulators show promise in the treatment of Alzheimer's disease by selectively targeting amyloid-beta production without interfering with other physiological functions of gamma-secretase. The study reported improved pharmacokinetic properties of the lead compounds derived from this intermediate.

Another significant application has been in oncology research. A 2023 study in Bioorganic & Medicinal Chemistry Letters described the use of this compound in the synthesis of small molecule inhibitors targeting protein-protein interactions in cancer cells. The cyclohexylamine moiety of the molecule was found to contribute significantly to the binding affinity of these inhibitors, particularly in disrupting the interaction between MDM2 and p53, a critical pathway in tumor suppression.

Recent advances in synthetic methodology have also focused on improving the production efficiency of tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride. A team at MIT developed a novel catalytic system that reduces the number of synthetic steps required for its production while maintaining high enantiomeric purity. This breakthrough could potentially lower the cost of drug development processes that rely on this intermediate.

Quality control and analytical methods for this compound have also seen improvements. The latest USP guidelines include specific HPLC methods for the determination of purity and identification of potential impurities in batches of tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride. These standardized methods ensure the reliability of research findings and facilitate regulatory approval processes for drugs developed using this intermediate.

Looking forward, researchers anticipate expanded applications of this compound in the development of targeted drug delivery systems. Its structural features make it particularly suitable for conjugation with various drug molecules and nanoparticles. Current preclinical studies are exploring its use in creating brain-targeted drug delivery systems that can cross the blood-brain barrier more efficiently.

In conclusion, tert-butyl trans-N-[4-(aminomethyl)cyclohexyl]carbamate;hydrochloride (CAS: 874823-37-7) continues to play a vital role in pharmaceutical research and development. Its versatility as a synthetic intermediate, combined with recent methodological improvements, positions it as a valuable tool in the discovery of new therapeutic agents for challenging medical conditions.